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Compound of Interest

Compound Name: Dotriacontane

Cat. No.: B166350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dotriacontane (C32H66), a long-chain n-alkane, is emerging from the realm of chemical

curiosities to become a molecule of significant interest across various industrial sectors. Its

unique physicochemical properties, primarily stemming from its long, saturated hydrocarbon

chain, make it a versatile component in applications ranging from advanced materials to

consumer products. This technical guide provides an in-depth exploration of the current and

potential industrial uses of dotriacontane, complete with summaries of its chemical and

physical properties, detailed experimental protocols for key applications, and visualizations of

relevant processes.

Core Properties of Dotriacontane
Dotriacontane is a white, waxy solid at room temperature, characterized by its high melting

and boiling points, low reactivity, and hydrophobicity. These properties are fundamental to its

industrial applications. A summary of its key quantitative data is presented in Table 1.
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Property Value Source(s)

Molecular Formula C32H66 [1][2]

Molecular Weight 450.9 g/mol [1]

Melting Point 65-70 °C [3]

Boiling Point 467 °C [3]

Density 0.8124 g/cm³ (at 20 °C)

Vapor Pressure <1 mmHg (at 20 °C) [3]

Form Powder/Flakes [3]

Solubility

Insoluble in water; Soluble in

hot toluene, diethyl ether,

benzene, and ethanol.

Table 1: Physicochemical Properties of Dotriacontane

Industrial Applications and Experimental Protocols
The industrial utility of dotriacontane is expanding. The following sections detail its application

in several key areas, providing experimental protocols where sufficient information is available.

Advanced Materials Science
Dotriacontane's well-defined chain length and thermal properties make it an ideal candidate

for cutting-edge materials science research and development.

Dotriacontane's high latent heat of fusion makes it an excellent phase change material for

thermal energy storage applications. To enhance its utility, it can be nanoencapsulated to

prevent leakage and improve heat transfer.

Experimental Protocol: Ultrasonic Synthesis of Polystyrene/n-Dotriacontane Composite

Nanoencapsulated PCM

This protocol is based on the work of Fang et al. (2014) on the ultrasonically initiated

miniemulsion polymerization for creating nanoencapsulated dotriacontane.[4][5]
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Materials:

n-Dotriacontane (Dot)

Styrene (St)

Sodium dodecyl sulfate (SDS)

Poly(ethylene glycol) monooctylphenyl ether (OP-10)

Deionized water

Procedure:

Preparation of the Oil Phase: Dissolve a specific amount of dotriacontane in styrene

monomer to form the oil phase. The ratio of dotriacontane to styrene is a critical parameter

to be optimized.

Preparation of the Aqueous Phase: Prepare an aqueous solution of the composite

emulsifiers, SDS and OP-10, in deionized water.

Miniemulsion Formation: Add the oil phase to the aqueous phase and stir vigorously to form

a coarse miniemulsion.

Ultrasonication: Subject the coarse miniemulsion to high-intensity ultrasonic irradiation. Key

parameters to control are ultrasonic power output, duration, and temperature. This step is

crucial for the formation of stable nano-sized droplets.

Polymerization: The ultrasonication initiates the polymerization of styrene at the surface of

the dotriacontane nanodroplets, forming a polystyrene shell. This process is typically

carried out for a specific duration (e.g., 35 minutes) without the need for a chemical initiator.

[4][5]

Characterization: The resulting nanoencapsulated phase change material (NEPCM) can be

characterized using techniques such as Transmission Electron Microscopy (TEM) for

morphology, Differential Scanning Calorimetry (DSC) for thermal properties (melting
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temperature and latent heat), and Thermogravimetric Analysis (TGA) for thermal stability.[4]

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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